N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide

• IUPAC Name: N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide
• InChI: InChI=1S/C25H26N4O5S/c30-25(27-17-15-26(16-18-27)19-21-7-3-1-4-8-21)20-28(22-11-13-23(14-12-22)29(31)32)35(33,34)24-9-5-2-6-10-24/h1-14H,15-20H2
• InChI Key: LWXNDAGSTXLAHN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CN(C3=CC=C(C=C3)[N+](=O)[O-])S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C25H26N4O5S
• Molecular Weight: 494.6 g/mol

Description

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide, also known as BNPS-skatole, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research.

Mechanism of Action

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide works by binding to proteins and inducing a conformational change that results in fluorescence. The binding affinity of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide to proteins is dependent on the size and shape of the protein, as well as the presence of specific amino acid residues. The fluorescence of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide can be used to monitor changes in protein conformation, as well as to determine the binding kinetics of small molecules to proteins.
Biochemical and Physiological Effects
N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is widely used in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide is its high binding affinity to proteins, which makes it a useful tool for studying protein-ligand interactions. It is also a non-toxic compound that can be used in a wide range of laboratory experiments.
One of the limitations of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide is its sensitivity to pH and temperature. The fluorescence of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide is dependent on the pH and temperature of the solution, which can affect the accuracy of the results. Additionally, the binding affinity of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide to proteins can vary depending on the size and shape of the protein, which can make it difficult to compare results across different experiments.

Future Directions

There are many potential future directions for the use of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide in scientific research. One area of interest is the development of new fluorescent probes that can be used to study protein-ligand interactions in living cells. Another area of interest is the development of new techniques for analyzing the data generated by N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide experiments, such as machine learning algorithms and data visualization tools.
Conclusion
In conclusion, N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide is a useful tool for studying protein-ligand interactions in scientific research. Its high binding affinity to proteins and non-toxic nature make it a valuable addition to any laboratory experiment. However, its sensitivity to pH and temperature and variability in binding affinity to different proteins should be taken into consideration when designing experiments. There are many potential future directions for the use of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide in scientific research, and it will likely continue to be an important tool in the study of protein-ligand interactions for years to come.

Scientific Research Applications

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide has been widely used in scientific research as a tool for studying protein-ligand interactions. It is commonly used as a fluorescent probe to monitor protein conformational changes and binding kinetics. N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-nitrophenyl)benzenesulfonamide has also been used to study the binding of small molecules to proteins, as well as the interaction between proteins and membranes.